Cas no 2034405-94-0 (N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide)

• Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• CAS No: 2034405-94-0
• MF: C₁₄H₂₀N₈O₂
• MW: 332.361001014709
• CID: 6329830
• PubChem ID: 121137903
• Update Time: 2025-07-01

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• CHEMBL4936865
• N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-2-(6-oxopyridazin-1-yl)acetamide
• AKOS032457002
• F6438-3560
• N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• 2034405-94-0
• N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide

• Inchi： 1S/C14H20N8O2/c1-20(2)13-17-10(18-14(19-13)21(3)4)8-15-11(23)9-22-12(24)6-5-7-16-22/h5-7H,8-9H2,1-4H3,(H,15,23)
• InChI Key： AXLRLMRCSQFJKD-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC=N1)=O)NCC1N=C(N=C(N=1)N(C)C)N(C)C

Computed Properties

• Exact Mass: 332.17092191g/mol
• Monoisotopic Mass: 332.17092191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 107Ų

Additional information on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide: A Comprehensive Overview of Its Properties and Applications

The compound N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 2034405-94-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a triazine core with a pyridazine moiety, making it a subject of interest in various scientific and industrial fields. Researchers and professionals are increasingly exploring its properties, synthesis methods, and potential uses, particularly in pharmaceuticals, agrochemicals, and materials science.

One of the most notable aspects of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide is its molecular structure, which features multiple nitrogen-containing heterocycles. The triazine ring is known for its stability and versatility, while the pyridazine component adds reactivity and functional diversity. This combination makes the compound a promising candidate for applications requiring precise molecular interactions. Recent studies have highlighted its potential as a building block in the development of novel pharmaceutical intermediates and agrochemical agents, addressing some of the most pressing challenges in these industries.

The synthesis of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide involves a series of carefully controlled reactions, often starting from readily available precursors. Key steps include the functionalization of the triazine ring and the subsequent coupling with the pyridazine derivative. Researchers have optimized these processes to achieve high yields and purity, making the compound more accessible for further studies. The availability of detailed synthetic protocols has also facilitated its adoption in various research programs, particularly those focused on drug discovery and crop protection.

In the pharmaceutical sector, N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide has shown promise as a precursor for the development of new therapeutic agents. Its unique structure allows for the creation of molecules with specific biological activities, such as enzyme inhibition or receptor modulation. For instance, derivatives of this compound have been investigated for their potential in treating inflammatory diseases and metabolic disorders, areas where there is a high demand for innovative solutions. The compound's ability to interact with biological targets in a selective manner makes it a valuable tool for medicinal chemists.

Beyond pharmaceuticals, N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide has found applications in the agrochemical industry. Its structural features make it suitable for designing new pesticides and herbicides, particularly those targeting resistant pests and weeds. The compound's mode of action often involves disrupting essential biological processes in the target organisms, offering a sustainable alternative to traditional agrochemicals. As the demand for environmentally friendly solutions grows, this compound is likely to play an increasingly important role in sustainable agriculture.

The market for N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide is expected to expand in the coming years, driven by its diverse applications and the growing need for advanced chemical solutions. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and commercialization of this compound, catering to the needs of researchers and industrial clients. Additionally, the rise of green chemistry initiatives has further boosted interest in this molecule, as it aligns with the principles of reduced environmental impact and enhanced efficiency.

In conclusion, N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 2034405-94-0) represents a fascinating example of modern chemical innovation. Its unique combination of triazine and pyridazine moieties, coupled with its versatile applications, makes it a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities for this compound, its significance in fields such as pharmaceuticals, agrochemicals, and materials science is expected to grow, solidifying its place as a key player in the chemical industry.